3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)phenol

• IUPAC Name: [3-[2-(2,6-difluorophenyl)ethyl]piperidin-1-yl]-(3-hydroxyphenyl)methanone
• InChI: InChI=1S/C20H21F2NO2/c21-18-7-2-8-19(22)17(18)10-9-14-4-3-11-23(13-14)20(25)15-5-1-6-16(24)12-15/h1-2,5-8,12,14,24H,3-4,9-11,13H2
• InChI Key: APJWRSZXGMXRFI-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(=O)C2=CC(=CC=C2)O)CCC3=C(C=CC=C3F)F
• Molecular Formula: C20H21F2NO2
• Molecular Weight: 345.4 g/mol

Description

3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)phenol, also known as JNJ-7925476, is a small molecule inhibitor of the protein tyrosine phosphatase 1B (PTP1B). PTP1B is a negative regulator of insulin signaling, and its inhibition has been proposed as a potential therapeutic strategy for the treatment of type 2 diabetes and obesity.

Mechanism of Action

PTP1B is a negative regulator of insulin signaling, and its inhibition by 3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)phenol leads to increased insulin signaling and glucose uptake in adipocytes and skeletal muscle cells. 3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)phenol binds to the catalytic site of PTP1B and inhibits its activity, leading to increased phosphorylation of insulin receptor substrate-1 (IRS-1) and activation of downstream signaling pathways.
Biochemical and Physiological Effects:
3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)phenol has been shown to improve glucose tolerance and insulin sensitivity in preclinical models of type 2 diabetes and obesity. In addition, 3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)phenol reduces body weight gain and adiposity in diet-induced obese mice. These effects are likely due to increased insulin signaling and glucose uptake in adipocytes and skeletal muscle cells.

Advantages and Limitations for Lab Experiments

3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)phenol is a potent and selective inhibitor of PTP1B, and has been extensively studied in preclinical models of type 2 diabetes and obesity. However, 3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)phenol has not yet been tested in clinical trials, and its safety and efficacy in humans are not yet known.

Future Directions

For research on 3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)phenol could include clinical trials to evaluate its safety and efficacy in humans, as well as studies to investigate its potential as a therapeutic agent for the treatment of type 2 diabetes and obesity. In addition, further studies could be conducted to elucidate the molecular mechanisms underlying the effects of 3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)phenol on insulin signaling and glucose uptake in adipocytes and skeletal muscle cells.

Synthesis Methods

The synthesis of 3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)phenol has been described in a patent application by Janssen Pharmaceutica. The synthesis involves the reaction of 3-hydroxybenzoic acid with 2,6-difluoro-α-bromoethylbenzene to form 3-(2,6-difluorophenethyl)phenol. This intermediate is then reacted with 1-piperidinylcarbonyl chloride to form 3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)phenol.

Scientific Research Applications

3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)phenol has been extensively studied in preclinical models of type 2 diabetes and obesity. In vitro studies have shown that 3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)phenol inhibits PTP1B activity in a dose-dependent manner, leading to increased insulin signaling and glucose uptake in adipocytes and skeletal muscle cells. In vivo studies in mice have shown that 3-({3-[2-(2,6-difluorophenyl)ethyl]-1-piperidinyl}carbonyl)phenol improves glucose tolerance and insulin sensitivity, and reduces body weight gain and adiposity in diet-induced obese mice.